Cas no 1267218-61-0 (4-(4-fluorophenyl)-5-methylthiophene-2-carboxylic acid)

• Product Name: 4-(4-fluorophenyl)-5-methylthiophene-2-carboxylic acid
• CAS No: 1267218-61-0
• MF: C₁₂H₉FO₂S
• MW: 236.262065649033
• CID: 4584457
• PubChem ID: 71683840
• Update Time: 2024-03-01

4-(4-fluorophenyl)-5-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-5-methylthiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 4-(4-fluorophenyl)-5-methyl-

• Inchi： 1S/C12H9FO2S/c1-7-10(6-11(16-7)12(14)15)8-2-4-9(13)5-3-8/h2-6H,1H3,(H,14,15)
• InChI Key： JXNYHJRYTXQDTG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C)=C(C2=CC=C(F)C=C2)C=1

Computed Properties

• Exact Mass: 236.03072886g/mol
• Monoisotopic Mass: 236.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 346.3±42.0 °C at 760 mmHg
• Flash Point: 163.2±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(4-fluorophenyl)-5-methylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids